Tpp-1 tfa

• Molecular Formula: C109H151F3N34O34S2
• Molecular Weight: 2602.7 g/mol
• InChI: InChI=1S/C107H150N34O32S2.C2HF3O2/c1-53(125-94(161)70(33-54-19-23-59(146)24-20-54)131-93(160)68(27-28-82(110)148)127-85(151)44-121-89(156)63(109)46-142)88(155)137-78(49-145)100(167)132-71(34-55-21-25-60(147)26-22-55)95(162)135-74(37-58-41-115-52-124-58)98(165)140-80(51-175)102(169)134-73(36-57-40-119-65-14-5-3-12-62(57)65)97(164)139-79(50-174)101(168)133-72(35-56-39-118-64-13-4-2-11-61(56)64)96(163)129-67(17-9-31-117-107(113)114)92(159)136-75(38-87(153)154)104(171)141-32-10-18-81(141)103(170)123-45-86(152)126-66(16-8-30-116-106(111)112)91(158)138-76(47-143)90(157)122-42-83(149)120-43-84(150)128-77(48-144)99(166)130-69(105(172)173)15-6-7-29-108;3-2(4,5)1(6)7/h2-5,11-14,19-26,39-41,52-53,63,66-81,118-119,142-147,174-175H,6-10,15-18,27-38,42-51,108-109H2,1H3,(H2,110,148)(H,115,124)(H,120,149)(H,121,156)(H,122,157)(H,123,170)(H,125,161)(H,126,152)(H,127,151)(H,128,150)(H,129,163)(H,130,166)(H,131,160)(H,132,167)(H,133,168)(H,134,169)(H,135,162)(H,136,159)(H,137,155)(H,138,158)(H,139,164)(H,140,165)(H,153,154)(H,172,173)(H4,111,112,116)(H4,113,114,117);(H,6,7)/t53-,63-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-;/m0./s1
• InChIKey: LLVDUHZIAOFABF-ZJWGRDAKSA-N

TPP-1 TFA – PD-1/PD-L1 Peptide Inhibitor for Immuno-Oncology Research

TPP-1 TFA (trifluoroacetate salt) is a linear 22-amino-acid peptide inhibitor of the PD-1/PD-L1 immune checkpoint interaction, identified through bacterial surface display [1]. The peptide binds specifically to human PD-L1 with a high affinity (KD = 95 nM by SPR) and blocks the PD-1/PD-L1 protein-protein interaction, leading to T-cell reactivation [1]. The TFA salt form (C109H151F3N34O34S2, MW 2602.7 g/mol) is commonly supplied to enhance solubility and stability in aqueous formulations, making it suitable for in vitro and in vivo oncology studies .

Target: PD-1/PD-L1 immune checkpoint blockade studies

Format: TFA salt supports aqueous solubility and formulation flexibility

Workflow: T-cell reactivation assays and in vivo tumor model endpoint monitoring

• [1] Li C, Zhang N, Zhou J, Ding C, Jin Y, Cui X, Pu K, Zhu Y. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunology Research. 2018;6(2):178-188. DOI: 10.1158/2326-6066.CIR-17-0035 View Source

Why Generic PD-L1 Peptide Substitution Fails

PD-L1-targeting peptides vary widely in binding epitope, affinity, and functional outcome. TPP-1 binds a unique site on PD-L1 near the PD-1 interaction interface, and its KD of 95 nM is approximately 5‑fold tighter than the natural PD-1/PD-L1 interaction [1]. In contrast, linear peptide DPPA-1 binds with ~5‑fold weaker affinity (KD = 0.5 μM), and macrocyclic peptides such as WL-12 (KD = 3.0 nM) bind a different region [2]. Consequently, substituting one peptide inhibitor for another without matching the binding epitope and functional potency risks invalidating comparative biological conclusions, particularly in T-cell activation and tumor xenograft models.

⚠ Binding epitope context may differ between PD-L1 peptide inhibitors, altering functional blockade profile.

⚠ Affinity range variation (nM to µM) limits direct substitution without re-validating target engagement.

⚠ T-cell activation endpoint response is sequence-dependent; scrambled controls do not ensure pathway-specific inhibition.

• [1] Li C, Zhang N, Zhou J, Ding C, Jin Y, Cui X, Pu K, Zhu Y. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunology Research. 2018;6(2):178-188. DOI: 10.1158/2326-6066.CIR-17-0035 View Source
• [2] Li Y, Wang Z, et al. Table 3: Radiolabeled peptides targeting PD-L1. PMC11195831. 2024. View Source

TPP-1 TFA: Quantitative Evidence for Scientific Selection

PD-L1 Binding Affinity vs. DPPA-1 and WL-12

TPP-1 TFA binds human PD-L1 with a KD of 95 nM as measured by surface plasmon resonance (SPR). In cross-study comparison using consistent SPR methodology, the linear peptide DPPA-1 exhibits a KD of 0.5 μM (5‑fold weaker), while the macrocyclic peptide WL-12 shows a KD of 3.0 nM (32‑fold stronger) [1][2]. This places TPP-1 in an intermediate affinity range among characterized PD-L1 peptide ligands.

PD-L1 Affinity Profile

Cross-study comparable

TPP-195 nM

DPPA-10.5 µM

WL-123.0 nM

SPR, recombinant human PD-L1

Intermediate affinity rank among characterized PD-L1 peptides

Supports avidity-driven study design; avoids ultra-high affinity saturation

Evidence Dimension	PD-L1 binding affinity (KD)
Target Compound Data	95 nM (SPR)
Comparator Or Baseline	DPPA-1: 0.5 μM (SPR); WL-12: 3.0 nM (SPR)
Quantified Difference	TPP-1 KD is 5.3‑fold lower (tighter) than DPPA-1 and 32‑fold higher (weaker) than WL-12
Conditions	Surface plasmon resonance (SPR) with recombinant human PD-L1

Why This Matters

Users selecting a PD-L1 blocker for in vitro or in vivo assays must match affinity to the desired avidity threshold; TPP-1's 95 nM KD provides a middle-ground affinity that may avoid the rapid target saturation seen with sub‑nanomolar binders.

• [1] Li C, Zhang N, Zhou J, et al. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunol Res. 2018;6(2):178-188. View Source
• [2] Li Y, Wang Z, et al. Table 3: Radiolabeled peptides targeting PD-L1. PMC11195831. 2024. View Source

T-Cell Reactivation vs. Scrambled Control Peptide

In a CD3/CD28‑stimulated human CD4+ T‑cell assay co‑cultured with HL‑60 leukemia cells expressing PD‑L1, TPP-1 TFA at 4 μM resulted in significantly higher interferon‑gamma (IFNγ) release compared to the scrambled control peptide SPP‑1 (p < 0.05) [1]. The TPP‑1 group also showed comparable T‑cell proliferation rates to the untreated control, indicating effective reversal of PD‑L1‑mediated immunosuppression [1].

T-Cell IFNγ Release

Direct comparison

TPP-1 4 µMSignificant increase (p<0.05)

Scrambled SPP-1Minimal release

Human CD4+ T cells co-cultured with PD-L1+ HL-60

Sequence-specific PD-L1 blockade reverses suppression

Reinforces need for matched peptide controls

Evidence Dimension	IFNγ release from activated T cells
Target Compound Data	TPP-1 (4 μM): significant increase in IFNγ (p < 0.05 vs. SPP-1)
Comparator Or Baseline	SPP-1 (4 μM scrambled TPP-1 peptide): minimal IFNγ release, not significantly different from vehicle
Quantified Difference	Statistically significant elevation of IFNγ for TPP-1 over SPP-1; exact fold-change not reported in public abstract
Conditions	Human CD4+ T cells activated with anti‑CD3/CD28 + IL‑2; co‑cultured with PD‑L1‑expressing HL‑60 cells; 4 μM peptide treatment

Why This Matters

Demonstrates that the specific sequence of TPP-1, not just any peptide of similar size, is required for functional blockade of the PD‑1/PD‑L1 axis, informing proper control selection in immuno‑oncology experiments.

• [1] Li C, Zhang N, Zhou J, et al. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunol Res. 2018;6(2):178-188. View Source

In Vivo Tumor Growth Inhibition vs. PD-L1 Antibody

In Balb/c nude mice bearing subcutaneous H460 human non‑small‑cell lung cancer xenografts, TPP‑1 TFA administered at 4 mg/kg subcutaneously every other day for 32 days reduced tumor mass growth rate by 56% compared to control‑peptide‑treated animals. In the same study, a clinical‑grade PD‑L1 antibody (atezolizumab biosimilar) administered identically reduced tumor growth by 71% [1]. This indicates that the peptide inhibitor achieves a substantial fraction (79%) of the antibody's tumor‑suppressive effect.

Tumor Growth Inhibition

Head-to-head reported

TPP-1 4 mg/kg56% reduction

PD-L1 antibody71% reduction

H460 xenograft, 32 days, n≥5/group

Reported tumor model endpoint response

Substantial fraction of antibody benchmark; model context applies

Evidence Dimension	Tumor mass growth rate reduction vs. control peptide
Target Compound Data	56% reduction (TPP‑1, 4 mg/kg, s.c., every other day × 8 doses, 32 days)
Comparator Or Baseline	PD‑L1 antibody (atezolizumab): 71% reduction; Control peptide: 0% (baseline)
Quantified Difference	TPP‑1 achieves 56% inhibition; PD‑L1 antibody achieves 71% inhibition; TPP‑1/antibody efficacy ratio = 0.79
Conditions	Female Balb/c nude mice, 5–6 weeks old, H460‑luc xenograft, n ≥ 5/group, 32‑day treatment

Why This Matters

For researchers seeking an antibody‑free, chemically defined tool compound with in vivo proof‑of‑concept, TPP‑1 offers the best‑characterized tumor growth inhibition data among linear PD‑L1 peptides in a head‑to‑head comparison with clinical‑grade antibody therapy.

• [1] Li C, Zhang N, Zhou J, et al. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunol Res. 2018;6(2):178-188. View Source

Binding Affinity Advantage Over Native PD-1

The affinity of TPP-1 for PD-L1 (KD = 95 nM) is approximately 5‑fold stronger than the affinity of the native ligand PD-1 for PD‑L1 (estimated KD ≈ 400–500 nM) [1][2]. This affinity ratio predicts that TPP-1 can effectively compete with and displace PD‑1 from PD‑L1 at stoichiometric concentrations, a prerequisite for pharmacological blockade of the immune checkpoint.

Native PD-1 Affinity Ratio

Class-level inference

~4.2–5.3× higher affinity than PD-1/PD-L1

SPR consensus; PD-1 KD estimated 400–500 nM

Mechanistic basis for competitive PD-L1 binding

Supports stoichiometric displacement model; review for assay context

Evidence Dimension	KD ratio (PD-1/PD-L1 vs. TPP-1/PD-L1)
Target Compound Data	TPP-1/PD-L1 KD = 95 nM (SPR)
Comparator Or Baseline	PD-1/PD-L1 KD ≈ 400–500 nM (literature SPR/ELISA consensus)
Quantified Difference	TPP-1 affinity is ~4.2–5.3× higher than PD-1 affinity for PD-L1
Conditions	SPR measurement with recombinant extracellular domains

Why This Matters

This class‑level property establishes the mechanistic basis for TPP‑1's biological activity and distinguishes it from lower‑affinity peptide inhibitors (e.g., Human PD‑L1 inhibitor V, KD = 3.32 μM) that may require higher doses to achieve comparable receptor occupancy.

• [1] Li C, Zhang N, Zhou J, et al. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunol Res. 2018;6(2):178-188. View Source
• [2] PeptideDB. TPP-1 Product Data Sheet – Bioactivity: KD = 95 nmol/L (≈5‑fold smaller than PD‑1). View Source

TPP-1 TFA: Research and Industrial Application Scenarios

In Vivo Proof-of-Concept for Peptide Immunotherapy

TPP‑1 TFA is the most thoroughly validated linear PD‑L1 peptide for in vivo tumor growth inhibition, with a 56% reduction in H460 xenograft tumor mass over 32 days in a head‑to‑head study against a clinical PD‑L1 antibody [1]. This makes it the reference compound of choice for laboratories engineering next‑generation peptide or peptide‑drug conjugate immunotherapies and requiring a benchmark with published in vivo efficacy data.

PD-L1 Binding Assay Calibration and Tracer Development

With a well‑characterized SPR affinity of KD = 95 nM and demonstrated radiolabeling compatibility (e.g., [64Cu]Cu‑NOTA‑TPP‑1), TPP‑1 serves as a calibration standard for PD‑L1 binding assays and a scaffold for developing peptide‑based PET imaging agents [1]. Its intermediate affinity helps avoid the rapid clearance observed with ultra‑high‑affinity peptides such as WL‑12 (3.0 nM).

T-Cell Functional Assays with Peptide-Specific Blockade

The direct head‑to‑head data showing TPP‑1‑mediated IFNγ release significantly above the scrambled SPP‑1 control provides users with a validated positive control for T‑cell activation assays. Procurement of TPP‑1 TFA together with the SPP‑1 control peptide enables rigorous experimental design where PD‑L1‑specific blockade can be distinguished from non‑specific peptide effects.

Formulation Development of Peptide Checkpoint Inhibitors

The TFA salt form of TPP‑1 offers aqueous solubility of ≥50 mg/mL (20.09 mM in water), facilitating the preparation of injectable formulations for preclinical studies [2]. This solubility profile, combined with the defined molecular weight of 2602.7 g/mol, simplifies dosing calculations and reproducibility across multi‑dose in vivo protocols.

Application

Selection Property

Validation Focus

In vivo model-response studies

PD-L1 blockade endpoint context

Tumor growth inhibition endpoint review

PD-L1 binding assay development

Characterized affinity interaction

SPR comparability and tracer scaffold

T-cell activation assay context

Sequence-dependent PD-L1 blockade

IFNγ release endpoint review

Aqueous formulation development

TFA salt solubility profile

Solubility and stability in research matrices

• [1] Li C, Zhang N, Zhou J, et al. Peptide Blocking of PD-1/PD-L1 Interaction for Cancer Immunotherapy. Cancer Immunol Res. 2018;6(2):178-188. View Source
• [2] PeptideDB. TPP-1 Solubility Data: H2O ≥ 50 mg/mL (20.09 mM). View Source